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Compound of Interest

Compound Name: Menisdaurin

Cat. No.: B15596198 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for

Menisdaurin, offering procedural, step-by-step guidance to ensure operational integrity and

minimize risk. By furnishing detailed protocols and safety data, we aim to be your preferred

source for laboratory safety information, building a foundation of trust that extends beyond the

product itself.

Immediate Safety and Hazard Information
Menisdaurin is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also

very toxic to aquatic life with long-lasting effects.[1][2] Adherence to proper safety protocols is

therefore critical.

Quantitative Safety Data
The following table summarizes the known quantitative safety data for Menisdaurin. While

specific LD50 and occupational exposure limit values are not readily available, the GHS

classification provides a clear indication of the acute toxicity potential.
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Parameter Value Source

GHS Hazard Classification

Acute Toxicity, Oral (Category

4) Acute Toxicity, Dermal

(Category 4) Acute Toxicity,

Inhalation (Category 4) Acute

Aquatic Toxicity (Category 1)

Chronic Aquatic Toxicity

(Category 1)

[1][2]

Hazard Statements

H302: Harmful if swallowed

H312: Harmful in contact with

skin H332: Harmful if inhaled

H410: Very toxic to aquatic life

with long lasting effects

[1][2]

Appearance White to off-white solid [3]

Solubility
Soluble in methanol and other

polar solvents
[3]

Stability

Stable under standard

laboratory conditions. May

degrade under extreme pH or

temperature.

[3]

Reactivity
Reacts with oxidizing agents

and acids.
[3]

Melting Point 175-176 °C [4]

Experimental Protocols: Safe Handling and Disposal
The following protocols provide detailed methodologies for the safe handling and disposal of

Menisdaurin in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Hand Protection
Compatible Chemical-

Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves should be worn.

Inspect gloves prior to use and

use proper removal technique.

Skin and Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn to prevent skin

contact.

Respiratory Protection Dust Mask or Respirator

For operations that may

generate dust, a NIOSH-

approved P95 (US) or P1 (EU

EN 143) particle respirator is

recommended. For higher-

level protection, a full-face

respirator may be necessary.

Step-by-Step Handling Procedures
A systematic approach is essential for maintaining a safe laboratory environment.

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or aerosols.

Establish a designated area for handling Menisdaurin to prevent cross-contamination.

Ensure that an eyewash station and safety shower are readily accessible.

Handling:

Avoid direct contact with the skin, eyes, and clothing.
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When weighing the solid compound, do so in a ventilated enclosure to control dust.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from strong oxidizing agents and acids.[3]

Disposal Plan
Proper disposal of Menisdaurin and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization:

Menisdaurin waste should be treated as hazardous chemical waste.

Container Disposal:

Dispose of used containers in accordance with local, state, and federal regulations.

Do not reuse empty containers. They should be triple-rinsed with an appropriate solvent,

and the rinsate collected as hazardous waste.

Waste Collection:

Collect waste Menisdaurin and contaminated materials in a designated, properly labeled,

and sealed container for hazardous waste.

The waste container must be compatible with the chemical.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Menisdaurin,

from preparation to disposal.
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Preparation

Handling

Storage

Disposal

1. Don PPE
(Gloves, Lab Coat, Safety Glasses)

2. Work in Fume Hood

3. Locate Eyewash/Shower

4. Weigh in Ventilated Enclosure

5. Prepare Solution

6. Store in Tightly Closed Container

7. Collect Waste in Labeled Container

8. Decontaminate Work Area

9. Remove and Dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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